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Introduction

Disodium Acetyl Glucosamine Phosphate (DAGP) is a phosphorylated derivative of N-
acetyl-D-glucosamine (NAG), a fundamental building block for the biosynthesis of
glycosaminoglycans (GAGSs) such as hyaluronic acid (HA). In keratinocytes, the primary cells of
the epidermis, DAGP serves as a precursor to HA, playing a crucial role in skin hydration,
elasticity, and overall barrier function.[1] The delivery of DAGP to keratinocytes is a key area of
interest for dermatological research and the development of advanced skincare formulations.

These application notes provide an overview of the mechanisms of action and detailed
protocols for the delivery of DAGP and its precursor, NAG, to keratinocytes for in vitro research.
The information is compiled from scientific literature and manufacturer's data.

Mechanism of Action

Disodium Acetyl Glucosamine Phosphate is a precursor for the synthesis of hyaluronic acid
and other glycosaminoglycans in the skin.[1] With age, the natural production of HA in the skin
decreases. DAGP provides an energy source for skin cells to resume the production of
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hyaluronic acid, similar to younger skin.[1] This leads to improved skin elasticity, firmness, and
water retention.[1]

The proposed signaling pathway for the action of DAGP and its precursor, NAG, in
keratinocytes is illustrated below. The primary mechanism involves providing the necessary
substrate for hyaluronic acid synthase (HAS) enzymes to produce HA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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